Cas no 100960-68-7 (4-Chloro-2-methoxybenzonitrile)

4-Chloro-2-methoxybenzonitrile is a versatile organic compound with the molecular formula C8H6ClNO. It features a chloro substituent at the 4-position and a methoxy group at the 2-position of the benzonitrile scaffold, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing nitrile group enhances reactivity in nucleophilic substitution and coupling reactions, while the methoxy group contributes to solubility and stability. This compound is particularly useful in the preparation of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its well-defined structure and high purity make it suitable for precise synthetic applications, ensuring consistent performance in research and industrial processes.

4-Chloro-2-methoxybenzonitrile structure

100960-68-7 structure

Product Name:4-Chloro-2-methoxybenzonitrile

CAS No:100960-68-7

MF:C₈H₆ClNO

MW:167.592340946198

MDL:MFCD09865166

CID:1010940

PubChem ID:24212968

Update Time:2025-06-08

4-Chloro-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-methoxybenzonitrile
- AS-33149
- CS-0115635
- Benzonitrile, 4-chloro-2-methoxy-
- AM90004
- AKOS005147202
- DB-357993
- EN300-182993
- 100960-68-7
- Z1079179256
- SCHEMBL4857820
- MFCD09865166
- DTXSID70639967
- RMEKKIFVJZOQEG-UHFFFAOYSA-N
- MDL： MFCD09865166
- Inchi： 1S/C8H6ClNO/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4H,1H3
- InChI Key： RMEKKIFVJZOQEG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C#N)=C(C=1)OC

Computed Properties

Exact Mass: 167.01388
Monoisotopic Mass: 167.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 33Å²

Experimental Properties

PSA: 33.02

4-Chloro-2-methoxybenzonitrile Pricemore >>

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Chemenu	CM158438-10g	4-chloro-2-methoxybenzonitrile	100960-68-7	95%	10g	$355	2021-06-16
Chemenu	CM158438-25g	4-chloro-2-methoxybenzonitrile	100960-68-7	95%	25g	$711	2021-06-16
Alichem	A013027473-250mg	4-Chloro-2-methoxybenzonitrile	100960-68-7	97%	250mg	$480.00	2023-09-04
Alichem	A013027473-500mg	4-Chloro-2-methoxybenzonitrile	100960-68-7	97%	500mg	$815.00	2023-09-04
Alichem	A013027473-1g	4-Chloro-2-methoxybenzonitrile	100960-68-7	97%	1g	$1445.30	2023-09-04
Chemenu	CM158438-10g	4-chloro-2-methoxybenzonitrile	100960-68-7	95%	10g	$355	2022-06-14
Chemenu	CM158438-25g	4-chloro-2-methoxybenzonitrile	100960-68-7	95%	25g	$711	2022-06-14
abcr	AB335926-1 g	4-Chloro-2-methoxybenzonitrile; 97%	100960-68-7		1g	€152.60	2022-06-10
abcr	AB335926-5 g	4-Chloro-2-methoxybenzonitrile; 97%	100960-68-7		5g	€350.10	2022-06-10
abcr	AB335926-10 g	4-Chloro-2-methoxybenzonitrile; 97%	100960-68-7		10g	€610.80	2022-06-10